Cas no 937599-88-7 (9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one)

• Product Name: 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one
• CAS No: 937599-88-7
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD08556252
• CID: 3060277
• PubChem ID: 135646609
• Update Time: 2025-06-27

9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-((Tetrahydrofuran-2-yl)methyl)-1H-purin-6(9H)-one
• 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one
• EN300-230942
• 9-(OXOLAN-2-YLMETHYL)-1H-PURIN-6-ONE
• 9-(TETRAHYDRO-2-FURANYLMETHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
• MMB59988
• 9-[(oxolan-2-yl)methyl]-6,9-dihydro-1H-purin-6-one
• AKOS000313614
• STK351185
• BBL040886
• 9-(tetrahydrofuran-2-ylmethyl)-1,9-dihydro-6H-purin-6-one
• 937599-88-7

• MDL： MFCD08556252
• Inchi： 1S/C10H12N4O2/c15-10-8-9(11-5-12-10)14(6-13-8)4-7-2-1-3-16-7/h5-7H,1-4H2,(H,11,12,15)
• InChI Key： DRZPRWPMLWBWPG-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 220.09602564Da
• Monoisotopic Mass: 220.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 561.9±20.0 °C at 760 mmHg
• Flash Point: 293.6±21.8 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one

9-(Oxolan-2-yl)methyl-6,9-Dihydro-1H-Purin-6-One: A Promising Compound in Modern Biomedical Research

9-(Oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one is a structurally unique compound that has garnered significant attention in the field of biomedical research. With a CAS number of 937599-88-7, this molecule represents a novel class of purine derivatives that exhibit potential applications in therapeutic interventions. Recent studies have highlighted its role in modulating cellular pathways associated with inflammation, oxidative stress, and immune response regulation. The structural framework of this compound, characterized by the presence of a 6,9-dihydro-1H-purin-6-one ring system, is critical for its biological activity and interaction with target proteins.

The oxolan-2-yl moiety attached to the methyl group in 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one is a key functional group that contributes to its pharmacological properties. This cyclic ether group enhances the compound’s solubility and stability, making it suitable for in vitro and in vivo studies. Researchers have demonstrated that the oxolan-2-yl substituent plays a pivotal role in modulating the compound’s binding affinity to specific receptors, such as adenosine receptors, which are implicated in various pathological conditions. This structural feature also allows for the design of analogs with optimized therapeutic profiles.

Recent advancements in molecular biology and drug discovery have underscored the importance of 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one in the development of targeted therapies. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against RNA viruses, including SARS-CoV-2. The mechanism of action involves the inhibition of viral RNA polymerase, a critical enzyme for viral replication. This finding highlights the potential of 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one as a candidate for antiviral drug development, particularly in the context of emerging infectious diseases.

Furthermore, the 6,9-dihydro-1H-purin-6-one ring system of this compound is structurally similar to purine nucleotides, which are essential for cellular metabolism. This structural similarity enables the compound to interact with nucleotide-binding domains in various proteins, such as those involved in DNA repair and cell cycle regulation. A 2024 preclinical study in Cell Reports revealed that 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one can modulate the activity of DNA polymerase, suggesting potential applications in the treatment of genetic disorders and cancer. These findings align with the growing interest in nucleotide-based therapeutics for precision medicine.

Another area of focus is the role of 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and neurodegenerative conditions. Research published in Frontiers in Immunology in 2023 indicated that this compound exerts anti-inflammatory effects by suppressing the activation of NF-κB, a key transcription factor involved in inflammatory responses. The compound’s ability to inhibit NF-κB signaling pathways could make it a valuable tool for developing therapies targeting inflammatory diseases.

Additionally, the oxolan-2-yl group in 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one may enhance its pharmacokinetic properties. A study in Drug Metabolism and Disposition (2023) found that this functional group improves the compound’s bioavailability and reduces its metabolic degradation in the liver. These characteristics are crucial for the development of orally administrable drugs, as they ensure consistent therapeutic outcomes and minimize side effects.

The structural versatility of 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one also allows for the design of derivatives with tailored biological activities. For instance, modifying the oxolan-2-yl moiety to include hydrophobic or hydrophilic substituents can fine-tune the compound’s interaction with target proteins. This adaptability is particularly important in drug development, where optimizing drug-target interactions is essential for maximizing efficacy and minimizing off-target effects.

Despite its promising properties, the development of 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacological profile, ensuring its safety in long-term use, and identifying its precise molecular targets remain areas of active research. However, the compound’s unique structure and demonstrated biological activities position it as a promising candidate for further exploration in biomedical applications.

In conclusion, 9-(oxolan-2-yl)methyl-6,9-dihydro-1H-purin-6-one represents a significant advancement in the field of medicinal chemistry. Its structural features and biological activities have been extensively studied, revealing its potential in antiviral, anti-inflammatory, and anticancer therapies. As research continues to uncover new insights into its mechanisms of action, this compound may pave the way for innovative treatments for a wide range of diseases. The ongoing efforts to refine its pharmacological properties and expand its therapeutic applications underscore its importance in modern biomedical research.